Cas no 2305449-91-4 (N-[(4-{[1,3]oxazolo[4,5-b]pyridin-2-yl}morpholin-2-yl)methyl]prop-2-enamide)

• Product Name: N-[(4-{[1,3]oxazolo[4,5-b]pyridin-2-yl}morpholin-2-yl)methyl]prop-2-enamide
• CAS No: 2305449-91-4
• MF: C₁₄H₁₆N₄O₃
• MW: 288.301842689514
• CID: 5835654
• PubChem ID: 137928570
• Update Time: 2025-06-11

N-[(4-{[1,3]oxazolo[4,5-b]pyridin-2-yl}morpholin-2-yl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-{[1,3]oxazolo[4,5-b]pyridin-2-yl}morpholin-2-yl)methyl]prop-2-enamide
• 2305449-91-4
• N-[[4-([1,3]Oxazolo[4,5-b]pyridin-2-yl)morpholin-2-yl]methyl]prop-2-enamide
• Z3405283106
• EN300-26612700

• Inchi： 1S/C14H16N4O3/c1-2-12(19)16-8-10-9-18(6-7-20-10)14-17-13-11(21-14)4-3-5-15-13/h2-5,10H,1,6-9H2,(H,16,19)
• InChI Key： HODWJEHNUOQBOY-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC3=C(C=CC=N3)O2)CC1CNC(C=C)=O

Computed Properties

• Exact Mass: 288.12224039g/mol
• Monoisotopic Mass: 288.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.5Ų

Additional information on N-[(4-{[1,3]oxazolo[4,5-b]pyridin-2-yl}morpholin-2-yl)methyl]prop-2-enamide

Comprehensive Overview of N-[(4-{[1,3]oxazolo[4,5-b]pyridin-2-yl}morpholin-2-yl)methyl]prop-2-enamide (CAS No. 2305449-91-4)

The compound N-[(4-{[1,3]oxazolo[4,5-b]pyridin-2-yl}morpholin-2-yl)methyl]prop-2-enamide (CAS No. 2305449-91-4) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including the [1,3]oxazolo[4,5-b]pyridine core and morpholine ring, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small-molecule therapeutics has intensified, with a focus on compounds like N-[(4-{[1,3]oxazolo[4,5-b]pyridin-2-yl}morpholin-2-yl)methyl]prop-2-enamide. This molecule's ability to modulate specific signaling pathways aligns with current trends in precision medicine. The prop-2-enamide moiety, for instance, is a critical functional group that enhances binding affinity and selectivity, making it a valuable scaffold for drug design. Its CAS No. 2305449-91-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

The synthesis of N-[(4-{[1,3]oxazolo[4,5-b]pyridin-2-yl}morpholin-2-yl)methyl]prop-2-enamide involves multi-step organic reactions, including cyclization and amidation processes. The [1,3]oxazolo[4,5-b]pyridine ring system is constructed through condensation reactions, while the morpholine segment is introduced via nucleophilic substitution. These synthetic strategies are often discussed in forums and publications, as they highlight the compound's versatility and adaptability in medicinal chemistry workflows.

One of the most frequently asked questions about this compound revolves around its pharmacokinetic properties. Studies suggest that N-[(4-{[1,3]oxazolo[4,5-b]pyridin-2-yl}morpholin-2-yl)methyl]prop-2-enamide exhibits favorable solubility and metabolic stability, which are crucial for oral bioavailability. The prop-2-enamide group, in particular, contributes to its improved absorption and distribution profiles, making it a standout candidate for further preclinical evaluation.

Another area of interest is the compound's potential applications in neurodegenerative diseases. The [1,3]oxazolo[4,5-b]pyridine scaffold has been linked to neuroprotective effects, and researchers are exploring whether CAS No. 2305449-91-4 could be repurposed for conditions like Alzheimer's or Parkinson's disease. This aligns with the broader trend of repurposing existing molecules for new therapeutic indications, a topic that dominates many scientific discussions and search queries.

From a commercial perspective, N-[(4-{[1,3]oxazolo[4,5-b]pyridin-2-yl}morpholin-2-yl)methyl]prop-2-enamide is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its CAS No. 2305449-91-4 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound's purity and stability are rigorously tested, meeting the high standards required for pharmaceutical R&D.

In conclusion, N-[(4-{[1,3]oxazolo[4,5-b]pyridin-2-yl}morpholin-2-yl)methyl]prop-2-enamide (CAS No. 2305449-91-4) represents a fascinating example of modern drug discovery. Its intricate structure, combined with its potential therapeutic benefits, makes it a subject of ongoing investigation. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in the search for innovative treatments.